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Clinical Trial Design & Key Findings

The primary evidence for brepocitinib's efficacy in dermatomyositis comes from the Phase 3 VALOR study.

Understanding its design and outcomes is crucial for a technical assessment.

VALOR Trial Design

The VALOR study was a 52-week, global, double-blind, placebo-controlled trial, noted as the largest and

longest of its kind in dermatomyositis [1] [2].

Patients: 241 subjects enrolled across 90 sites [1] [3].
Randomization: 1:1:1 to brepocitinib 30 mg, brepocitinib 15 mg, or placebo [1] [3].

Primary Endpoint: Difference in mean Total Improvement Score (TIS) at Week 52. The TIS is a
composite endpoint of six measures of dermatomyositis disease activity [1] [3].

Key Feature: The study protocol included an embedded glucocorticoid taper, directly addressing a
critical unmet need for steroid-sparing effects [4].

Key Efficacy Results from VALOR
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Brepocitinib 30 mg demonstrated clinically meaningful and statistically significant improvements over

placebo.

Result
Category

Findings for Brepocitinib 30 mg vs. Placebo

Primary
Endpoint

Mean TIS at Week 52: 46.5 vs. 31.2 (p=0.0006) [1]

Secondary
Endpoints

Statistically significant improvement on all nine key secondary endpoints, including
skin disease (CDASI), muscle disease (MMT-8), and functional ability (HAQ-DI) [1]

Response
Rates

>66% of patients had a moderate response (TIS≥40); nearly 50% had a major
response (TIS≥60) [1]

Steroid-Sparing
Effect

Of patients on background steroids, 42% discontinued steroids entirely vs. 23% for
placebo. 62% achieved a dose of ≤2.5 mg/day vs. 34% for placebo [1]

Onset of Action Statistically significant separation from placebo on TIS and CDASI as early as Week
4 [1]

Safety Profile

In the VALOR study, the safety profile for brepocitinib 30 mg was consistent with previous clinical trials

[1]. Adverse events of special interest, including malignancy and cardiovascular and thromboembolic events,

did not occur with greater frequency in the brepocitinib 30 mg arm compared to the placebo arm [1] [5].

Scientific & Clinical Rationale

The scientific foundation for brepocitinib is the central role of TYK2 and JAK1 in the cytokine signaling

pathways that drive dermatomyositis pathology. The diagram below illustrates the targeted signaling

mechanism.
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Brepocitinib's dual inhibition of TYK2 and JAK1 suppresses a broader range of pathogenic cytokines

implicated in dermatomyositis compared to selective inhibition of a single kinase, providing a strong

rationale for its efficacy [1] [2].

Competitive Landscape and Future Directions

Brepocitinib's development is situated within the emerging class of TYK2 inhibitors.
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Market Context: The TYK2 inhibitor market is expected to grow significantly, driven by robust

pipeline activity and expansion into indications like dermatomyositis [6]. Brepocitinib is a key asset in
this landscape.

Differentiation: As a dual TYK2/JAK1 inhibitor, brepocitinib's mechanism is distinct from the first-
approved, purely selective TYK2 inhibitor (deucravacitinib for psoriasis) [6]. This may offer a

differentiated efficacy and safety profile.
Development Strategy: Priovant is pursuing a strategy of targeting serious autoimmune diseases

with high unmet need, such as dermatomyositis and non-infectious uveitis, where the broad cytokine
suppression of its dual mechanism may be particularly advantageous [1] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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